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Compound of Interest

Compound Name: NOSH-aspirin

Cat. No.: B3235942

Essential Safety and Handling Guide for NOSH-
Aspirin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling NOSH-aspirin. The following procedural steps and

personal protective equipment (PPE) recommendations are designed to ensure the safe
handling and disposal of this potent research compound.

NOSH-aspirin is a hybrid compound that combines the properties of aspirin with nitric oxide
(NO) and hydrogen sulfide (H2S) releasing moieties.[1][2][3] While it has shown significant
potency against various cancer cell lines, often thousands of times greater than aspirin, it is
critical to handle it with appropriate safety measures to mitigate potential risks.[2][4][5][6] The
parent compound, aspirin, is a crystalline powder that can cause irritation to the eyes, skin, and
respiratory system and may pose a dust explosion hazard if dispersed in air.[7][8] Therefore,
the handling procedures for NOSH-aspirin must account for these potential hazards.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling NOSH-aspirin to prevent skin
and eye contact, inhalation, and ingestion. The following table summarizes the required PPE.
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PPE Component

Specification/Standard

Rationale

Hand Protection

Double-gloving with
chemotherapy-tested nitrile
gloves (ASTM D6978)

Prevents skin contact with the
potent compound. Double
gloving provides an extra layer
of protection.[9][10]

Eye and Face Protection

ANSI Z87.1 compliant safety

goggles and a face shield

Protects against splashes and
airborne particles entering the

eyes and face.[11]

Body Protection

Disposable, back-closing gown
made of a low-permeability
material (e.g., polyethylene-

coated polypropylene)

Protects skin and personal
clothing from contamination.[9]
[11]

Respiratory Protection

Fit-tested N95 respirator

(minimum)

Prevents inhalation of airborne
powder, especially when
handling outside of a
containment system.[11] For
large spills, a full-facepiece
respirator with appropriate

cartridges may be necessary.

[9]

Foot Protection

Closed-toe, non-perforated

shoes

Protects against spills and
dropped objects.[11]

Safe Handling Workflow

All work with NOSH-aspirin should be conducted in a designated area, such as a certified

chemical fume hood or a containment glove box, to minimize exposure.[11] The following

workflow outlines the step-by-step procedure for safely handling NOSH-aspirin.
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Pre-Handling

Conduct Risk Assessment

:

Designate Work Area (e.g., Fume Hood)

:

Gather all Materials and PPE

:

Don Appropriate PPE

Handling
4

Carefully Weigh NOSH-Aspirin

:

Prepare Solutions in a Ventilated Enclosure

:

Label all Containers Clearly

Post-H£ndling

Decontaminate Work Surfaces

:

Segregate and Dispose of Waste

:

Doff PPE in Correct Order

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of NOSH-aspirin.
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Hazard Mitigation with Personal Protective
Equipment

The selection of each piece of PPE is directly related to mitigating the specific hazards
associated with handling a potent powdered substance like NOSH-aspirin.

Potential Hazards

Skin Contact Ingestion Inhalation of Powder

Eye Contact

Personal Protective Eqiipment (PPE)

Lab Gown Double Nitrile Gloves Respirator (N95 or higher) Safety Goggles

Face Shield

Click to download full resolution via product page

Caption: Relationship between potential hazards and corresponding PPE.

Spill and Emergency Procedures

In the event of a spill, evacuate the area and prevent others from entering. For small spills,
trained personnel wearing full PPE should use an appropriate absorbent material for cleanup.
All contaminated materials must be placed in a sealed container for hazardous waste disposal.
For large spills, contact your institution's Environmental Health and Safety (EHS) department
immediately.[11]

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[12][13]

« Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[8][12]
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« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[12]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical attention.[12][13]

Disposal Plan

All waste contaminated with NOSH-aspirin must be treated as hazardous chemical waste.

o Solid Waste: Contaminated consumables such as gloves, wipes, and weigh boats should be
collected in a dedicated, sealed, and clearly labeled hazardous waste container.[10][11]

» Liquid Waste: Solutions containing NOSH-aspirin should be collected in a sealed,
compatible, and clearly labeled hazardous waste container. Do not mix with other waste
streams unless compatibility has been confirmed.[10][11]

o Sharps: Needles and syringes that have come into contact with NOSH-aspirin must be
disposed of in a puncture-resistant sharps container designated for hazardous chemical
waste.[10]

Dispose of all hazardous waste through your institution's EHS department in accordance with
local, state, and federal regulations.[10][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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